Cas no 587878-75-9 (3-Ethynylbenzamide)

3-Ethynylbenzamide is a versatile organic compound characterized by its ethynyl (–C≡CH) and benzamide functional groups. This structure makes it a valuable intermediate in synthetic chemistry, particularly for applications in pharmaceutical research and material science. The ethynyl group enables efficient participation in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the synthesis of complex molecular architectures. Its benzamide moiety further enhances utility in drug discovery, serving as a scaffold for bioactive molecule development. The compound's stability and reactivity under controlled conditions make it suitable for precise modifications, supporting advancements in targeted synthesis and heterocyclic chemistry.

3-Ethynylbenzamide structure

Product Name:3-Ethynylbenzamide

CAS No:587878-75-9

MF:C₉H₇NO

MW:145.157982110977

CID:839023

PubChem ID:12065000

Update Time:2025-06-07

3-Ethynylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-Ethynylbenzamide
- Benzamide, 3-ethynyl- (9CI)
- AG-G-08329
- AK123065
- BENZAMIDE, 3-ETHYNYL-
- CTK5A8885
- KB-236006
- MolPort-004-767-748
- CS-0197303
- E78578
- DTXSID60476787
- SCHEMBL1568517
- EN300-7692551
- MFCD18207364
- 587878-75-9
- BS-49768
- DB-339365
- A1-01813
- AKOS006350629
- Z1203640293
- XDTSKHYMACGSGM-UHFFFAOYSA-N
- MDL： MFCD18207364
- Inchi： 1S/C9H7NO/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6H,(H2,10,11)
- InChI Key： XDTSKHYMACGSGM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C#C)C=1)N

Computed Properties

Exact Mass: 145.052763847g/mol
Monoisotopic Mass: 145.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 43.1Å²

3-Ethynylbenzamide Security Information

Storage Condition：Sealed in dry,2-8°C

3-Ethynylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1267973-100mg	3-Ethynylbenzamide	587878-75-9	98%	100mg	￥183.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1267973-250mg	3-Ethynylbenzamide	587878-75-9	98%	250mg	￥428.00	2024-05-07
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Enamine	EN300-7692551-0.05g	3-ethynylbenzamide	587878-75-9	95.0%	0.05g	$39.0	2025-02-22
Enamine	EN300-7692551-0.1g	3-ethynylbenzamide	587878-75-9	95.0%	0.1g	$59.0	2025-02-22
Enamine	EN300-7692551-0.25g	3-ethynylbenzamide	587878-75-9	95.0%	0.25g	$83.0	2025-02-22
Enamine	EN300-7692551-0.5g	3-ethynylbenzamide	587878-75-9	95.0%	0.5g	$131.0	2025-02-22
Enamine	EN300-7692551-1.0g	3-ethynylbenzamide	587878-75-9	95.0%	1.0g	$168.0	2025-02-22
Enamine	EN300-7692551-2.5g	3-ethynylbenzamide	587878-75-9	95.0%	2.5g	$370.0	2025-02-22
Enamine	EN300-7692551-5.0g	3-ethynylbenzamide	587878-75-9	95.0%	5.0g	$684.0	2025-02-22